Cas no 2228244-04-8 (2-(4-bromothiophen-2-yl)butanedioic acid)

• Product Name: 2-(4-bromothiophen-2-yl)butanedioic acid
• CAS No: 2228244-04-8
• MF: C₈H₇BrO₄S
• MW: 279.107780694962
• CID: 6341288
• PubChem ID: 165860549
• Update Time: 2025-05-26

2-(4-bromothiophen-2-yl)butanedioic acid Chemical and Physical Properties

Names and Identifiers

• 2-(4-bromothiophen-2-yl)butanedioic acid
• 2228244-04-8
• EN300-1906102

• Inchi： 1S/C8H7BrO4S/c9-4-1-6(14-3-4)5(8(12)13)2-7(10)11/h1,3,5H,2H2,(H,10,11)(H,12,13)
• InChI Key： PPMAUQUBFGAIQW-UHFFFAOYSA-N
• SMILES： BrC1=CSC(=C1)C(C(=O)O)CC(=O)O

Computed Properties

• Exact Mass: 277.92484g/mol
• Monoisotopic Mass: 277.92484g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 246
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 103Ų

Additional information on 2-(4-bromothiophen-2-yl)butanedioic acid

Comprehensive Overview of 2-(4-bromothiophen-2-yl)butanedioic acid (CAS No. 2228244-04-8): Properties, Applications, and Industry Insights

2-(4-bromothiophen-2-yl)butanedioic acid (CAS No. 2228244-04-8) is a specialized organic compound gaining traction in pharmaceutical and material science research. This brominated thiophene derivative, characterized by its succinic acid backbone, offers unique reactivity due to the synergistic effects of its thiophene ring and bromine substituent. As researchers increasingly explore heterocyclic building blocks for drug discovery, this compound has emerged as a valuable intermediate for synthesizing biologically active molecules and functional materials.

The structural features of 2-(4-bromothiophen-2-yl)butanedioic acid make it particularly interesting for medicinal chemistry applications. The bromothiophene moiety serves as an excellent handle for cross-coupling reactions, enabling the construction of complex architectures through Suzuki-Miyaura or Negishi couplings. Meanwhile, the diacid functionality allows for further derivatization into esters, amides, or other pharmacophores. Recent literature highlights its utility in developing kinase inhibitors and allosteric modulators, addressing current research trends in targeted cancer therapies and neurological disorders.

From a material science perspective, this compound contributes to advancements in organic electronics. The thiophene-bromine combination enhances π-conjugation while maintaining processability—a critical balance for organic photovoltaics (OPVs) and OLED materials. Industry reports suggest growing interest in such brominated intermediates for developing low-bandgap polymers, coinciding with the global push toward renewable energy solutions and energy-efficient displays.

Synthetic accessibility remains a key advantage of CAS 2228244-04-8. Most protocols involve palladium-catalyzed couplings between 4-bromothiophene precursors and maleic anhydride derivatives, followed by controlled hydrolysis. Optimization studies focus on improving atom economy and reducing heavy metal residues—topics frequently searched by process chemists and green chemistry enthusiasts. The compound's crystalline nature facilitates purification, addressing common pain points in high-purity chemical production.

Analytical characterization of 2-(4-bromothiophen-2-yl)butanedioic acid typically combines NMR spectroscopy (notably 13C and 1H), mass spectrometry, and HPLC purity analysis. The bromine atom produces distinctive isotopic patterns in mass spectra—a feature often queried by analytical chemists troubleshooting halogenated compound analysis. Thermal properties studied via DSC reveal melting points between 160-170°C, making it suitable for high-temperature applications.

Regulatory and safety profiles position this compound favorably for commercial development. Unlike many brominated flame retardants facing restrictions, 2228244-04-8 falls outside current regulatory scrutiny due to its low bioaccumulation potential and rapid degradation in environmental matrices. This aligns with industry demands for sustainable chemicals—a trending search term among procurement specialists evaluating ESG-compliant raw materials.

Market intelligence indicates steady growth for thiophene-based intermediates, with 2-(4-bromothiophen-2-yl)butanedioic acid benefiting from parallel expansion in small molecule APIs and advanced materials. Suppliers increasingly offer custom synthesis and kilogram-scale production options, responding to frequent queries about bulk availability from R&D teams and scale-up managers. Pricing trends reflect its niche status, with costs typically higher than commodity chemicals but justified by its value-added applications.

Future research directions likely explore its potential in proteolysis targeting chimeras (PROTACs)—a hot topic in drug discovery forums. The compound's ability to simultaneously engage E3 ligase binding (via the diacid) and target protein recognition (through derivatized thiophene) makes it a compelling candidate for next-generation therapeutics. Such applications resonate with trending searches about targeted protein degradation strategies.

In conclusion, 2-(4-bromothiophen-2-yl)butanedioic acid (CAS 2228244-04-8) represents a versatile scaffold at the intersection of multiple high-growth research areas. Its balanced properties—synthetic versatility, structural diversity, and regulatory friendliness—position it as a compound of enduring interest to both academic researchers and industrial chemists navigating the evolving landscapes of pharmaceutical innovation and smart materials development.